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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of Yttrium (III) Bromide (YBr₃), a compound of interest in various research and

development applications. This document focuses on its melting and boiling points, presenting

the available data in a structured format.

Core Physical Properties
Yttrium (III) bromide is a white, crystalline solid at standard conditions.[1][2][3] It is an inorganic

compound with the chemical formula YBr₃.[2][4][5] The material is known to be hygroscopic,

meaning it readily absorbs moisture from the atmosphere.[4][6]

Melting and Boiling Points
The transition of Yttrium (III) Bromide between its solid, liquid, and gaseous states is

characterized by its melting and boiling points. These values are critical for determining the

appropriate conditions for its use in synthesis, material science, and other experimental setups.

The reported melting point of Yttrium (III) Bromide is consistently documented at approximately

904°C.[1][2][3][4][7][8] There is some minor variation in the literature, with at least one source

citing a melting point of 905°C.[9]

There is less consensus in the scientific literature regarding the boiling point of Yttrium (III)

Bromide. One source indicates a boiling point of 1324°C.[9] However, other chemical data
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repositories state that the boiling point is not available or not determined.[1][3][7] One source

provides a significantly higher and likely anomalous value of 6000°C at 760 mmHg, which

should be treated with caution.[8] For the purposes of this guide, the value of 1324°C is

presented as the most plausible, albeit not universally confirmed, boiling point.

The quantitative data for these phase transitions are summarized in the table below.

Property Value (°C) Value (K) Value (°F) Citations

Melting Point 904 1177 1659 [1][2][3][4][7]

Melting Point 905 1178 1661 [9]

Boiling Point 1324 1597 2415 [9]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of

Yttrium (III) Bromide are not extensively described in the readily available literature. These

values are typically established using standard analytical techniques such as differential

scanning calorimetry (DSC) or thermogravimetric analysis (TGA) for the melting point, and

specialized high-temperature apparatus for determining the boiling point of such non-volatile

inorganic salts. The data presented in chemical handbooks and on supplier datasheets are

generally compilations from primary literature sources.[1][4]

Phase Transition Pathway
The logical progression of the physical states of Yttrium (III) Bromide as a function of

temperature can be visualized as a simple linear pathway from a solid to a liquid and finally to a

gas.
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Phase transition diagram for Yttrium (III) Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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